Rac-3-methanesulfonyl-7-oxa-3-aza-bicyclo[4.1.0]heptane

• Molecular Formula: C6H11NO3S
• Molecular Weight: 177.22 g/mol
• IUPAC Name: 3-methylsulfonyl-7-oxa-3-azabicyclo[4.1.0]heptane
• InChI: InChI=1S/C6H11NO3S/c1-11(8,9)7-3-2-5-6(4-7)10-5/h5-6H,2-4H2,1H3
• InChI Key: LEKAQIKGOSYEKU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2C(C1)O2

Description

Rac-3-methanesulfonyl-7-oxa-3-aza-bicyclo[4.1.0]heptane is a useful research compound. Its molecular formula is C6H11NO3S and its molecular weight is 177.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of N-methanesulfony-1,2,3,4-tetrahydropyridine (2.18 g, 13.52 mmol, Example 302) in methylene chloride (30 mL) at 0° C., meta-chloroperoxybenzoic acid (3.94 g, 77%, 17.5 mmol, Aldrich) in 20 mL of methylene chloride was added and the mixture was stirred for 30 minutes. An additional 600 mg of meta-chloroperoxybenzoic acid was added and the mixture was stirred for 6 hours. The reaction was quenched with 30% sodium thiosulfate solution and the mixture was extracted with methylene chloride. The extracts were combined, washed with 5% sodium carbonate and dried with MgSO4. The solvent was removed to give the desired product as a white solid. 2.40 g, 100%. The compound was used directly for the next step.